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Compound of Interest

Compound Name: 3-Thiophenecarbonitrile

Cat. No.: B159127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Thiophenecarbonitrile (CAS
No: 1641-09-4), a key heterocyclic building block in organic synthesis and medicinal chemistry.
This document details its physicochemical properties, synthesis and purification protocols,
analytical characterization, and safety information. Additionally, it explores the known biological
activities of related thiophene derivatives, offering insights into potential applications for drug
discovery and development.

Core Properties of 3-Thiophenecarbonitrile

3-Thiophenecarbonitrile, also known as 3-cyanothiophene, is a sulfur-containing heterocyclic
compound with the chemical formula CsH3NS.[1] Its thiophene core and nitrile functional group
make it a versatile intermediate for the synthesis of a wide range of more complex molecules.

[2]

Physicochemical and Spectroscopic Data

The key physical, chemical, and spectroscopic properties of 3-Thiophenecarbonitrile are
summarized in the tables below for easy reference.
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Property Value Reference(s)
CAS Number 1641-09-4 [1]

Molecular Formula CsHsNS [1][3]
Molecular Weight 109.15 g/mol [1114]

Boiling Point 82 °C @ 10 mmHg

Density 1.2 g/mL at 25 °C

Refractive Index (n20/D) 1.5630

Flash Point 85.56 °C (closed cup)

Spectroscopic Data Description Reference(s)

Major peaks (m/z): 109 (M+),
Mass Spectrum (EI) 45 [3114]

Key absorptions characteristic
Infrared Spectrum of C-H, C=C (aromatic), and [5]
C=N stretching.

Spectral data is available for
1H-NMR Spectrum related compounds, providing [6]
a basis for characterization.

Spectral data for related
13C-NMR Spectrum compounds can be used for [7]

structural elucidation.

Synthesis and Purification Protocols

The synthesis of 3-Thiophenecarbonitrile can be achieved through several routes. A common
and effective method involves the cyanation of a 3-halothiophene, such as 3-bromothiophene.
The purification of the final product is typically carried out using distillation or chromatography.
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Experimental Protocol: Synthesis of 3-
Thiophenecarbonitrile from 3-Bromothiophene

This protocol is a generalized procedure based on established chemical principles for the
cyanation of aryl halides.

Materials:

o 3-Bromothiophene

Copper(l) cyanide (CuCN)

Anhydrous N,N-dimethylformamide (DMF) or other suitable polar aprotic solvent

Inert gas (e.g., Nitrogen or Argon)

Quenching solution (e.g., aqueous ferric chloride and hydrochloric acid)

Extraction solvent (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)
Equipment:

e Three-necked round-bottom flask

» Reflux condenser

e Magnetic stirrer and heat source

e Dropping funnel

e Inert gas supply

e Separatory funnel

Rotary evaporator

Procedure:
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Set up the reaction apparatus under an inert atmosphere.

To the three-necked flask, add copper(l) cyanide and the anhydrous solvent.
Heat the mixture to reflux with vigorous stirring.

Add 3-bromothiophene dropwise to the refluxing mixture.

Continue to heat the reaction mixture at reflux for several hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding the quenching solution to decompose the excess
cyanide.

Extract the product with an appropriate organic solvent.
Wash the combined organic layers with brine, and dry over an anhydrous drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

Experimental Protocol: Purification

Distillation: Given its boiling point, vacuum distillation is a suitable method for purifying 3-

Thiophenecarbonitrile.[3][9]

Set up a vacuum distillation apparatus.
Place the crude 3-Thiophenecarbonitrile in the distillation flask.
Gradually reduce the pressure and begin heating.

Collect the fraction that distills at the expected boiling point under the applied vacuum.

Column Chromatography: For smaller scale purification or to remove impurities with similar

boiling points, column chromatography can be employed.[10]
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o Select a suitable stationary phase (e.qg., silica gel) and a mobile phase (e.g., a mixture of
hexane and ethyl acetate).

e Pack the chromatography column with the stationary phase.

e Dissolve the crude product in a minimal amount of the mobile phase and load it onto the
column.

e Elute the column with the mobile phase, collecting fractions.
» Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent to obtain purified 3-
Thiophenecarbonitrile.

Analytical Characterization

The identity and purity of synthesized 3-Thiophenecarbonitrile can be confirmed using a
variety of analytical techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to
determine the purity of the sample and confirm its molecular weight.[4][11][12]

« Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for
the thiophene ring and the nitrile group (C=N stretch typically around 2220-2260 cm~1).[5]
[13]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the molecule by analyzing the chemical shifts and coupling
constants of the hydrogen and carbon atoms in the thiophene ring.

Biological Activity and Potential Applications in
Drug Development

While direct studies on the biological activity of 3-Thiophenecarbonitrile are not extensively
reported in the reviewed literature, the thiophene scaffold is a well-established pharmacophore
present in numerous bioactive compounds and approved drugs.[2][7][14] Derivatives of 3-
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thiophenecarbonitrile, particularly 2-aminothiophenes, have been investigated for a range of
therapeutic applications.

» Antimicrobial Activity: Various thiophene derivatives have demonstrated significant
antibacterial and antifungal properties.[15][16][17] These compounds can exhibit activity
against drug-resistant bacterial strains.[15]

o Anticancer Activity: Thiophene-containing molecules have been shown to induce cytotoxicity
in cancer cell lines through mechanisms such as apoptosis.[14]

o Central Nervous System (CNS) Applications: The thiophene ring is a key component of
several CNS-active drugs, including the antipsychotic olanzapine, for which a derivative of 3-
thiophenecarbonitrile is a known intermediate.[18][19]

The presence of the nitrile group in 3-Thiophenecarbonitrile provides a versatile handle for
further chemical modifications, allowing for the synthesis of a diverse library of compounds for
biological screening.

Safety and Handling

3-Thiophenecarbonitrile is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated fume hood.

Hazard Classifications:

Acute Toxicity, Oral (Harmful if swallowed)[4]

Acute Toxicity, Dermal (Harmful in contact with skin)[4]

Acute Toxicity, Inhalation (Harmful if inhaled)[4]

Skin Irritation[4]

Serious Eye Irritation[4]
Recommended Personal Protective Equipment (PPE):

o Safety goggles or face shield
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e Chemically resistant gloves
e Protective clothing
o Respiratory protection if working outside of a fume hood

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Caption: Workflow for the synthesis and purification of 3-Thiophenecarbonitrile.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b159127?utm_src=pdf-body-img
https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carbonyl Compound
+ a-Cyano Ester

Knoevenagel-Cope
Condensation

a,B-Unsaturated Nitrile

Sulfur Addition
@tion & Tautome@

2-Aminothiophene

Click to download full resolution via product page

Caption: Generalized mechanism of the Gewald reaction for aminothiophene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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